1-(1,3-Benzothiazol-2-yl)-3-propylurea

• Molecular Formula: C11H13N3OS
• Molecular Weight: 235.31 g/mol
• IUPAC Name: 1-(1,3-benzothiazol-2-yl)-3-propylurea
• InChI: InChI=1S/C11H13N3OS/c1-2-7-12-10(15)14-11-13-8-5-3-4-6-9(8)16-11/h3-6H,2,7H2,1H3,(H2,12,13,14,15)
• InChI Key: XYONTECNGQBAIV-UHFFFAOYSA-N
• SMILES: CCCNC(=O)NC1=NC2=CC=CC=C2S1
• solubility: 34 [ug/mL]

Description

1-(1,3-benzothiazol-2-yl)-3-propylurea is a member of benzothiazoles.

Scientific Research Applications

Therapeutic Potential and Drug Development

Benzothiazoles, including structures similar to 1-(1,3-Benzothiazol-2-yl)-3-propylurea, are prominent in pharmaceutical applications due to their extensive range of biological activities. Specifically, 2-arylbenzothiazoles are potential antitumor agents, with several compounds containing the benzothiazole ring system being in clinical use for treating various diseases. The structural simplicity and ease of synthesis of benzothiazole derivatives allow for the development of chemical libraries potentially leading to new chemical entities for the market. Furthermore, benzothiazole-based compounds have shown potential as chemotherapeutics, with various derivatives exhibiting potent anticancer activity and the possibility of being developed as drug candidates. The need for drug combinations that permit lower doses and the development of new-generation drugs has highlighted the importance of benzothiazole conjugates, which may display synergistic effects (Kamal et al., 2015); (Ahmed et al., 2012).

Chemistry and Properties

The chemistry of benzothiazoles, such as 1-(1,3-Benzothiazol-2-yl)-3-propylurea, is fascinating due to the significant variability in their chemical and physical properties. The compounds containing benzothiazole structures are reviewed extensively, including their preparation, properties, and complex compounds. These reviews not only provide insights into the current state of the field but also identify potential areas of interest for further research and development. Such reviews are crucial for understanding the wide range of applications and functionalities of benzothiazole derivatives in various scientific domains (Boča et al., 2011).

Biological and Pharmacological Properties

Benzothiazole derivatives are recognized for their broad spectrum of biological and pharmacological properties. They have been used in the treatment of various diseases and disorders, with activities ranging from antimicrobial and anti-inflammatory to antitumor and anticancer effects. The versatility of the benzothiazole nucleus as the principal moiety in several biologically active compounds underlines its significance in medicinal chemistry. The wide array of pharmacological activities associated with benzothiazole derivatives makes them a rapidly developing and interesting compound in medicinal chemistry, with applications in various fields (Bhat & Belagali, 2020); (Keri et al., 2015); (Sumit et al., 2020).